Cas no 862654-38-4 (2-(5-Chlorothien-2-yl)-6-ethylquinoline-4-carboxylic acid)

• Product Name: 2-(5-Chlorothien-2-yl)-6-ethylquinoline-4-carboxylic acid
• CAS No: 862654-38-4
• MF: C₁₆H₁₂ClNO₂S
• MW: 317.789981842041
• MDL: MFCD03422004
• CID: 3046748
• PubChem ID: 3303468
• Update Time: 2025-10-30

2-(5-Chlorothien-2-yl)-6-ethylquinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(5-Chlorothien-2-yl)-6-ethylquinoline-4-carboxylic acid
• 2-(5-chlorothiophen-2-yl)-6-ethylquinoline-4-carboxylic acid
• SB72662
• VS-14225
• ALBB-000768
• MFCD03422004
• AKOS005170915
• 2-(5-chlorothiophen-2-yl)-6-ethylquinoline-4-carboxylicacid
• STK502363
• BBL037514
• 862654-38-4
• CS-0319322
• H21127

• MDL： MFCD03422004
• Inchi： 1S/C16H12ClNO2S/c1-2-9-3-4-12-10(7-9)11(16(19)20)8-13(18-12)14-5-6-15(17)21-14/h3-8H,2H2,1H3,(H,19,20)
• InChI Key： VWXVIOMCROUJDP-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C2=CC(C(=O)O)=C3C=C(C=CC3=N2)CC)S1

Computed Properties

• Exact Mass: 317.0277275g/mol
• Monoisotopic Mass: 317.0277275g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 78.4Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 493.0±45.0 °C at 760 mmHg
• Flash Point: 251.9±28.7 °C
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

2-(5-Chlorothien-2-yl)-6-ethylquinoline-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxylic acids

Additional information on 2-(5-Chlorothien-2-yl)-6-ethylquinoline-4-carboxylic acid

Introduction to 2-(5-Chlorothien-2-yl)-6-ethylquinoline-4-carboxylic acid (CAS No. 862654-38-4) and Its Emerging Applications in Chemical Biology

2-(5-Chlorothien-2-yl)-6-ethylquinoline-4-carboxylic acid, identified by the chemical identifier CAS No. 862654-38-4, is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential biological activities. This compound belongs to the class of quinoline derivatives, which are well-known for their broad spectrum of pharmacological effects. The presence of a thiophene ring substituted with a chlorine atom at the 5-position and an ethyl group at the 6-position, along with a carboxylic acid moiety at the 4-position, endows this molecule with distinct chemical and biological characteristics that make it a promising candidate for further research and development.

The quinoline scaffold is a privileged structure in medicinal chemistry, with numerous examples of bioactive molecules derived from this core. Quinolines and their derivatives have been extensively studied for their antimicrobial, antimalarial, anticancer, and anti-inflammatory properties. Among these derivatives, 2-(5-Chlorothien-2-yl)-6-ethylquinoline-4-carboxylic acid stands out due to its ability to interact with biological targets in novel ways, which may lead to the discovery of new therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with various biological targets with high accuracy. These studies suggest that 2-(5-Chlorothien-2-yl)-6-ethylquinoline-4-carboxylic acid may exhibit inhibitory activity against enzymes involved in cancer cell proliferation and inflammation. For instance, preliminary computational studies indicate that this compound could bind to the active site of certain kinases, thereby disrupting signaling pathways that are crucial for tumor growth.

In addition to its potential as an anti-cancer agent, 2-(5-Chlorothien-2-yl)-6-ethylquinoline-4-carboxylic acid has shown promise in preclinical studies as a modulator of inflammatory responses. Chronic inflammation is a hallmark of many diseases, including autoimmune disorders and metabolic syndromes. By targeting inflammatory pathways, this compound may offer a new therapeutic approach to manage these conditions. Emerging research also suggests that quinoline derivatives like 2-(5-Chlorothien-2-yl)-6-ethylquinoline-4-carboxylic acid could have neuroprotective properties, making them relevant for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.

The synthesis of 2-(5-Chlorothien-2-yl)-6-ethylquinoline-4-carboxylic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the thiophene ring at the 5-position is particularly challenging due to the electronic properties of the thiophene moiety, which can influence the reactivity of the molecule during synthesis. However, recent improvements in synthetic methodologies have made it possible to produce this compound in larger quantities, facilitating further biological evaluation.

One of the key advantages of 2-(5-Chlorothien-2-yl)-6-ethylquinoline-4-carboxylic acid is its structural diversity, which allows for easy modification at various positions to tailor its biological activity. Researchers have explored derivatives of this compound by introducing different substituents at the 3-position or 7-position of the quinoline ring, leading to compounds with enhanced potency or selectivity. These modifications highlight the flexibility of the quinoline scaffold and its potential for generating novel bioactive molecules.

The pharmacokinetic properties of 2-(5-Chlorothien-2-yl)-6-ethylquinoline-4-carboxylic acid are also an area of active investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its therapeutic potential. Preliminary pharmacokinetic studies suggest that this compound has favorable oral bioavailability and moderate metabolic stability, making it suitable for further development as an oral therapeutic agent.

Another exciting aspect of 2-(5-Chlorothien-2-yl)-6-ethylquinoline-4-carboxylic acid is its potential role in drug repurposing. Given the extensive history of quinoline derivatives in medicine, there is significant interest in identifying new uses for existing compounds. By re-evaluating compounds like 2-(5-Chlorothien-2-yl)-6-ethylquinoline-4-carboxylic acid, researchers may uncover untapped therapeutic potentials that could benefit patients suffering from various diseases.

The integration of machine learning and artificial intelligence into drug discovery has revolutionized the way new compounds are identified and evaluated. These technologies allow researchers to predict the biological activity of molecules like 2-(5-Chlorothien-2-yli)-6 ethylquinoline -carb oxylic aci d (CAS No: 86 2654 -38 -4) with unprecedented speed and accuracy. By leveraging these tools, scientists can prioritize compounds for further testing based on their predicted efficacy and safety profiles.

In conclusion,(CAS No: 86 2654 -38 -4) represents a fascinating example of how structural modifications can lead to novel bioactive molecules with potential therapeutic applications. Its unique combination of chemical features makes it a valuable scaffold for further exploration in chemical biology. As research continues to uncover new insights into its mechanisms of action,(CAS No: 86 2654 -38 -4) may emerge as a key player in the development of next-generation therapeutics.